Cas no 2770487-07-3 (tert-butyl N-[2-(2-hydroxypyridin-3-yl)ethyl]carbamate)

• Product Name: tert-butyl N-[2-(2-hydroxypyridin-3-yl)ethyl]carbamate
• CAS No: 2770487-07-3
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 6074328
• PubChem ID: 69822710
• Update Time: 2025-06-07

tert-butyl N-[2-(2-hydroxypyridin-3-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(2-hydroxypyridin-3-yl)ethyl]carbamate
• SCHEMBL15756456
• SCHEMBL6554649
• EN300-37397244
• 2770487-07-3

• Inchi： 1S/C12H18N2O3/c1-12(2,3)17-11(16)14-8-6-9-5-4-7-13-10(9)15/h4-5,7H,6,8H2,1-3H3,(H,13,15)(H,14,16)
• InChI Key： GMXRLFIKXOLYDX-UHFFFAOYSA-N
• SMILES： O(C(NCCC1=CC=CNC1=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 238.13174244g/mol
• Monoisotopic Mass: 238.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on tert-butyl N-[2-(2-hydroxypyridin-3-yl)ethyl]carbamate

tert-butyl N-[2-(2-hydroxypyridin-3-yl)ethyl]carbamate (CAS No. 2770487-07-3): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry and pharmaceutical research, tert-butyl N-[2-(2-hydroxypyridin-3-yl)ethyl]carbamate (CAS No. 2770487-07-3) has emerged as a compound of significant interest. This molecule, characterized by its unique hydroxypyridine and carbamate functional groups, is widely utilized in drug discovery and material science. Its tert-butyl moiety enhances stability, making it a valuable intermediate in synthetic pathways. Researchers and industry professionals are increasingly exploring its potential due to its versatility and compatibility with various chemical reactions.

The structural features of tert-butyl N-[2-(2-hydroxypyridin-3-yl)ethyl]carbamate make it a focal point in modern organic synthesis. The presence of a 2-hydroxypyridin-3-yl group introduces hydrogen bonding capabilities, which are crucial for interactions in biological systems. Meanwhile, the carbamate linkage offers hydrolytic stability, a property highly sought after in prodrug design and controlled-release formulations. These attributes align with current trends in green chemistry and sustainable drug development, where efficiency and environmental considerations are paramount.

One of the most frequently asked questions about CAS No. 2770487-07-3 revolves around its synthetic applications. This compound serves as a key building block in the preparation of heterocyclic compounds, which are foundational in medicinal chemistry. For instance, it is often employed in the synthesis of kinase inhibitors and antibacterial agents, addressing pressing healthcare challenges such as antibiotic resistance and targeted cancer therapies. Its role in peptide coupling reactions further underscores its importance in bioconjugation strategies.

From an industrial perspective, the demand for tert-butyl N-[2-(2-hydroxypyridin-3-yl)ethyl]carbamate is driven by its scalability and compatibility with flow chemistry techniques. These methods, which emphasize continuous production and reduced waste, are gaining traction as part of the broader push toward process intensification. Companies specializing in custom synthesis and contract research often highlight this compound in their portfolios, catering to clients seeking innovative solutions for complex molecular architectures.

In the context of AI-driven drug discovery, CAS No. 2770487-07-3 has also garnered attention. Machine learning models frequently identify hydroxypyridine derivatives as promising candidates for virtual screening, owing to their favorable pharmacokinetic profiles. This intersection of computational chemistry and experimental validation exemplifies the compound's relevance in cutting-edge research. Moreover, its patent landscape reveals ongoing investigations into its use for neuroprotective agents and anti-inflammatory drugs, reflecting the diverse therapeutic areas it may impact.

Environmental and regulatory considerations further shape the discourse around tert-butyl N-[2-(2-hydroxypyridin-3-yl)ethyl]carbamate. As the chemical industry shifts toward REACH compliance and greener alternatives, this compound's biodegradability and low toxicity profile position it favorably. Analytical techniques such as HPLC and LC-MS are routinely employed to ensure its purity and stability, meeting the stringent standards required for pharmaceutical applications. These qualities make it a standout choice for researchers prioritizing safety-by-design principles.

Looking ahead, the potential of tert-butyl N-[2-(2-hydroxypyridin-3-yl)ethyl]carbamate extends beyond traditional applications. Innovations in nanotechnology and drug delivery systems are exploring its incorporation into polymeric matrices and nanocarriers, aiming to enhance bioavailability and targeting precision. Such advancements resonate with the growing emphasis on personalized medicine, where tailored therapeutic solutions are increasingly demanded by healthcare providers and patients alike.

In summary, tert-butyl N-[2-(2-hydroxypyridin-3-yl)ethyl]carbamate (CAS No. 2770487-07-3) represents a multifaceted tool in contemporary chemistry. Its structural elegance, synthetic utility, and alignment with global research trends ensure its continued prominence. Whether in the context of drug development, material science, or sustainable manufacturing, this compound exemplifies the synergy between innovation and practicality, offering boundless opportunities for scientific exploration.